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Compound of Interest

Compound Name: Athidathion

Cat. No.: B1665306

For Researchers, Scientists, and Drug Development Professionals

Introduction to Athidathion (Methidathion)

Athidathion, more commonly known as Methidathion, is an organophosphate insecticide and
acaricide.[1] It has been utilized in agriculture to control a variety of chewing and sucking
insects and mites on crops such as fruits, vegetables, and cotton.[2] However, due to its
toxicological profile, its use has been banned in many regions, including the European Union
and the United States.[1] This guide provides an in-depth overview of the ecotoxicological
effects of Athidathion on non-target organisms, details the experimental protocols for its
assessment, and outlines its mechanism of action.

Chemical Identity and Physical Properties
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Property Value Reference

S-[(5-Methoxy-2-0x0-1,3,4-
thiadiazol-3(2H)-yl)methyl

IUPAC Name _ (2H)-Yh VI [1][3]
0,0-dimethyl

phosphorodithioate

CAS Number 950-37-8
Chemical Formula C6H11N204PS3
Molar Mass 302.33 g/mol
Colorless to white crystalline
Appearance .
solid
Water Solubility 240 mg/L at 20°C
Vapor Pressure 1.0 x 10-6 mm Hg at 20°C

Mechanism of Action: Acetylcholinesterase
Inhibition

Athidathion, like other organophosphate insecticides, exerts its toxic effects primarily through
the inhibition of the enzyme acetylcholinesterase (AChE). AChE is crucial for the proper
functioning of the nervous system in both insects and vertebrates. Its primary role is to

hydrolyze the neurotransmitter acetylcholine (ACh) at the synaptic cleft, terminating the nerve

signal.

The inhibition of AChE by Athidathion is an irreversible process involving the phosphorylation
of a serine residue at the active site of the enzyme. This covalent modification prevents ACh
from binding and being degraded. The resulting accumulation of ACh in the synapse leads to
continuous stimulation of cholinergic receptors, causing a state of hyper-excitation of the
nervous system. In insects, this leads to rapid paralysis and death. In non-target vertebrates,
this can manifest as a range of symptoms, from muscle tremors and convulsions to respiratory
failure and ultimately, death.
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Signaling Pathway of Acetylcholinesterase Inhibition by
Athidathion
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Caption: Mechanism of acetylcholinesterase inhibition by Athidathion.
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Ecotoxicology of Athidathion on Non-Target

Organisms

Athidathion exhibits varying degrees of toxicity to a wide range of non-target organisms. This

section summarizes the available quantitative data on its effects on aquatic and terrestrial life.

Aquatic Organisms

Athidathion is classified as very highly toxic to aquatic organisms.

Toxicity to Fish

. . Exposure
Species Endpoint Value (pg/L) . Reference
Duration
Rainbow Trout
(Oncorhynchus LC50 10-14 96 hours
mykiss)
Bluegill Sunfish
(Lepomis LC50 2-9 96 hours
macrochirus)
Toxicity to Aquatic Invertebrates
. . Exposure
Species Endpoint Value (pg/L) . Reference
Duration

Daphnia magna

EC50 0.33 48 hours
(Water Flea)
Gammarus
fasciatus LC50 0.2 96 hours
(Amphipod)
Pteronarcys
californica LC50 11 96 hours
(Stonefly)
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Terrestrial Organisms

Toxicity to Birds

Athidathion is considered highly toxic to birds.

Species Endpoint Value (mgl/kg bw) Reference
Mallard (Anas

LD50 23-33
platyrhynchos)
Canadian Goose

_ LD50 8.41

(Branta canadensis)
Ring-necked
Pheasant (Phasianus LD50 33.2
colchicus)
Chukar (Alectoris

LD50 225

chukar)

Toxicity to Bees

Athidathion is classified as slightly toxic to bees.

) . Value (p g/bee Exposure
Species Endpoint Reference
) Route

Honeybee (Apis
) LD50 0.24 Contact
mellifera)

Toxicity to Soil Organisms

Limited data is available on the toxicity of Athidathion to soil organisms. Organophosphates, in
general, can have variable effects on soil invertebrates. Studies on other organophosphates
have shown that they can impact soil microbial activity, including respiration and nitrogen
fixation.
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. . Value (mg/kg Exposure
Species Endpoint . . Reference
soil) Duration
Earthworm
LC50 >1000 14 days

(Eisenia fetida)

Experimental Protocols for Ecotoxicological
Assessment

The assessment of the ecotoxicological effects of Athidathion follows standardized guidelines,
primarily those developed by the Organisation for Economic Co-operation and Development
(OECD) and the U.S. Environmental Protection Agency (EPA). These protocols ensure the
reliability and comparability of data.

Aquatic Toxicity Testing
Fish Acute Toxicity Test (based on OECD 203)

This test determines the median lethal concentration (LC50) of a substance to fish over a 96-
hour exposure period.

o Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio).

o Test Conditions: Fish are exposed to a range of concentrations of the test substance in a
static, semi-static, or flow-through system. Water temperature, pH, and dissolved oxygen are
monitored.

o Observations: Mortality and any sublethal effects (e.g., abnormal behavior, discoloration) are
recorded at 24, 48, 72, and 96 hours.

o Endpoint: The LC50, the concentration estimated to cause mortality in 50% of the test fish, is
calculated.
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Caption: Workflow for Fish Acute Toxicity Test (OECD 203).
Daphnia sp. Acute Immobilisation Test (based on OECD 202)

This 48-hour test assesses the acute toxicity of a substance to daphnids, key aquatic
invertebrates.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1665306?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Test Organism:Daphnia magna or Daphnia pulex neonates (<24 hours old).
Test Conditions: Daphnids are exposed to a series of test concentrations in a static system.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilisation is defined as the inability to swim within 15 seconds of gentle agitation.

Endpoint: The EC50, the concentration estimated to cause immobilisation in 50% of the
daphnids, is determined.

Daphnia magna Reproduction Test (based on OECD 211)

This chronic test evaluates the sublethal effects of a substance on the reproduction of Daphnia

magna over 21 days.

Test Organism: Young female Daphnia magna (<24 hours old).

Test Conditions: Individual daphnids are exposed to different concentrations in a semi-static
or flow-through system, with regular feeding.

Observations: The number of living offspring produced per parent animal is counted.
Parental mortality and other signs of toxicity are also recorded.

Endpoints: The No-Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect
Concentration (LOEC) for reproduction are determined. The ECx (e.g., EC10, EC20, EC50)
for reproductive output can also be calculated.

Terrestrial Toxicity Testing

Avian Dietary Toxicity Test (based on OECD 205)

This test determines the median lethal concentration (LC50) in the diet of young birds.

Test Organism: Typically quail (e.g., Bobwhite or Japanese quail) or Mallard ducks, 10-17
days old.

Test Conditions: Birds are fed a diet containing the test substance at various concentrations
for five days, followed by a three-day observation period on a normal diet.
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o Observations: Mortality, signs of toxicity, body weight, and food consumption are recorded
daily.

e Endpoint: The LC50, the dietary concentration estimated to cause 50% mortality, is
determined.
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Caption: Workflow for Avian Dietary Toxicity Test (OECD 205).
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Earthworm Acute Toxicity Test (based on OECD 207)
This test assesses the acute toxicity of substances to earthworms in artificial soil.
o Test Organism: Adult earthworms of the species Eisenia fetida or Eisenia andrei.

o Test Conditions: Earthworms are exposed to a range of concentrations of the test substance
mixed into a standardized artificial soil. The test is conducted in the dark at a controlled
temperature for 14 days.

o Observations: Mortality is assessed at 7 and 14 days. Sublethal effects like changes in
behavior and body weight are also noted.

e Endpoint: The LC50 at 14 days is calculated.

Conclusion

Athidathion (Methidathion) is a potent organophosphate insecticide with significant
ecotoxicological effects on a broad spectrum of non-target organisms. Its high toxicity to
aguatic life and birds necessitates careful consideration of its environmental risks. The
standardized testing protocols outlined in this guide are essential for generating the data
required for robust ecological risk assessments. While the mechanism of acetylcholinesterase
inhibition is well-understood, further research into the sublethal and chronic effects of
Athidathion on various non-target species, particularly soil organisms, would provide a more
complete understanding of its environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ecotoxicology of Athidathion on Non-Target Organisms:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665306#ecotoxicology-of-athidathion-on-non-target-
organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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